(4-ethylcyclohexyl)(2-methoxyethyl)amine

• IUPAC Name: 4-ethyl-N-(2-methoxyethyl)cyclohexan-1-amine
• InChI: InChI=1S/C11H23NO/c1-3-10-4-6-11(7-5-10)12-8-9-13-2/h10-12H,3-9H2,1-2H3
• InChI Key: SMPQSHBIXUJMAC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCCOC
• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol

Description

(4-ethylcyclohexyl)(2-methoxyethyl)amine, also known as Meclofenoxate or Centrophenoxine, is a nootropic drug that is used to improve cognitive function and memory. It is a derivative of DMAE (dimethylaminoethanol) and is known to have several beneficial effects on the brain.

Mechanism of Action

The exact mechanism of action of (4-ethylcyclohexyl)(2-methoxyethyl)aminee is not fully understood, but it is believed to work by increasing the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in memory and learning. (4-ethylcyclohexyl)(2-methoxyethyl)aminee is also thought to increase blood flow to the brain, which can improve cognitive function.
Biochemical and Physiological Effects
(4-ethylcyclohexyl)(2-methoxyethyl)aminee has several biochemical and physiological effects on the brain. It has been shown to increase the levels of acetylcholine in the brain, which can improve memory and learning. It also increases blood flow to the brain, which can improve cognitive function. (4-ethylcyclohexyl)(2-methoxyethyl)aminee has also been shown to have antioxidant properties, which can protect the brain from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-ethylcyclohexyl)(2-methoxyethyl)aminee in lab experiments is that it has been extensively studied and has a well-established safety profile. It is also relatively easy to synthesize and can be obtained in large quantities. One of the limitations of using (4-ethylcyclohexyl)(2-methoxyethyl)aminee in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of (4-ethylcyclohexyl)(2-methoxyethyl)aminee. One area of research is the potential use of (4-ethylcyclohexyl)(2-methoxyethyl)aminee in the treatment of Alzheimer's disease and other forms of dementia. Another area of research is the development of new and more potent derivatives of (4-ethylcyclohexyl)(2-methoxyethyl)aminee that can improve cognitive function even further. Additionally, more research is needed to fully understand the mechanism of action of (4-ethylcyclohexyl)(2-methoxyethyl)aminee and its effects on the brain.

Synthesis Methods

(4-ethylcyclohexyl)(2-methoxyethyl)aminee is synthesized by the reaction of DMAE with p-chlorobenzoic acid and 4-ethylcyclohexanone. The resulting compound is then reacted with 2-methoxyethylamine to form (4-ethylcyclohexyl)(2-methoxyethyl)aminee. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

(4-ethylcyclohexyl)(2-methoxyethyl)aminee has been extensively studied for its cognitive-enhancing effects. It has been shown to improve memory, learning, and mental performance in both humans and animals. It has also been studied for its potential use in the treatment of Alzheimer's disease and other forms of dementia.